Cas no 61566-34-5 ((±)-Ibuprofen Methyl Ester)

• Product Name: (±)-Ibuprofen Methyl Ester
• CAS No: 61566-34-5
• MF: C₁₄H₂₀O₂
• MW: 220.307404518127
• MDL: MFCD00869922
• CID: 517185
• PubChem ID: 109101
• Update Time: 2025-06-08

(±)-Ibuprofen Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(4-isobutylphenyl)propanoate
• (±)-Ibuprofen Methyl Ester
• METHYL 2-(4-ISOBUTYLPHENYL)PROPIONATE
• methyl 2-[4-(2-methylpropyl)phenyl]propanoate
• Methyl-2-[4-(2-methylpropyl)phenyl]propanoate
• Ibuprofen methyl ester
• Methyl ester of Ibuprofen
• Methyl-2-[4-(2-methylpropyl)phenyl]propanoate100µg
• Motrin methyl ester
• 2-(p-isobutylphenyl)propionic acid methyl ester
• 8F58KSV2GP
• DB-072990
• CS-0154243
• Q27270289
• METHYL .ALPHA.-(4-ISOBUTYLPHENYL)PROPIONATE
• MFCD00869922
• Benzeneacetic acid, alpha-methyl-4-(2-methylpropyl)-, methyl ester
• D81971
• methyl 2-(4isobutyl-phenyl)-propionate
• Methyl 2-(p-isobutylphenyl)propionate
• methyl 2-(4-isobutylphenyl)propanoate, AldrichCPR
• ibuprofen methylester
• AKOS025213841
• CHEMBL191471
• METHYL .ALPHA.-(P-ISOBUTYLPHENYL)PROPIONATE
• STL557565
• BBL103755
• Benzeneacetic acid, .alpha.-methyl-4-(2-methylpropyl)-, methyl ester
• 61566-34-5
• (2R/S)-2-(4-Isobutylphenyl)-propionic acid methyl ester
• METHYL ALPHA-(P-ISOBUTYLPHENYL)PROPIONATE
• 2-[4-(2-methyl-propyl)-phenyl]-propionic acid methyl ester
• Benzeneacetic acid,a-methyl-4-(2-methylpropyl)-,methyl ester
• METHYL2-(4-ISOBUTYLPHENYL)PROPANOATE
• EINECS 262-853-7
• Ibuprofen methyl derivative
• SCHEMBL576873
• UNII-8F58KSV2GP
• Racemic ibuprofen methyl ester
• NS00005618
• Methyl 2-(4'-isobutylphenyl)propanoate
• Ibuprofen methyl deriv
• (+/-)-Ibuprofen methyl ester
• DTXSID00921342
• methyl alpha-(4-isobutylphenyl)propionate
• Ibuprofen methyl ester, racemic
• 2-(4-Isobutylphenyl)propionic acid methyl ester
• ibuprofen-methyl-ester

• MDL： MFCD00869922
• Inchi： 1S/C14H20O2/c1-10(2)9-12-5-7-13(8-6-12)11(3)14(15)16-4/h5-8,10-11H,9H2,1-4H3
• InChI Key： YNZYUHPFNYBBFF-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)C1C=CC(=CC=1)CC(C)C)=O

Computed Properties

• Exact Mass: 220.14600
• Monoisotopic Mass: 220.14633
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 0.976
• Melting Point: N/A
• Boiling Point: 100 °C
• Flash Point: 101.5 °C
• Refractive Index: 1.493
• Solubility: Chloroform (Slightly), Ethyl Acetate (Slightly)
• PSA: 26.30000
• LogP: 3.16160

(±)-Ibuprofen Methyl Ester Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38-43
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Refrigerator

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids

Additional information on (±)-Ibuprofen Methyl Ester

Comprehensive Overview of (±)-Ibuprofen Methyl Ester (CAS No. 61566-34-5): Properties, Applications, and Industry Insights

(±)-Ibuprofen Methyl Ester (CAS No. 61566-34-5) is a derivative of the widely used nonsteroidal anti-inflammatory drug (NSAID) ibuprofen. This esterified form is gaining attention in pharmaceutical research and industrial applications due to its unique physicochemical properties and versatility. As a precursor or intermediate, it plays a critical role in synthetic chemistry, drug formulation, and controlled-release technologies. Below, we delve into its molecular characteristics, synthesis pathways, and emerging trends aligned with current scientific and commercial interests.

The compound’s structure features a methyl ester group attached to the carboxyl moiety of ibuprofen, enhancing its lipophilicity and altering its pharmacokinetic profile. Researchers frequently explore (±)-Ibuprofen Methyl Ester to improve drug delivery systems, particularly in transdermal or topical formulations where solubility and permeability are key challenges. Recent studies highlight its potential in prodrug development, a hotspot in precision medicine, addressing issues like gastrointestinal irritation associated with traditional NSAIDs.

From an industrial perspective, CAS No. 61566-34-5 is often utilized in green chemistry initiatives. With growing demand for sustainable synthesis methods, this compound serves as a model for optimizing catalytic processes to reduce waste and energy consumption. Innovations such as enzymatic esterification and microwave-assisted reactions are being tested to produce (±)-Ibuprofen Methyl Ester more efficiently, aligning with the circular economy principles dominating chemical manufacturing discussions.

Analytical techniques like HPLC, GC-MS, and NMR are essential for characterizing 61566-34-5, ensuring purity and consistency for regulatory compliance. Quality control is paramount, as impurities can impact downstream applications. This aligns with the pharmaceutical industry’s focus on QbD (Quality by Design) and PAT (Process Analytical Technology), which prioritize real-time monitoring and risk management.

Market trends reveal increasing interest in ibuprofen derivatives for niche applications, such as cosmeceuticals and veterinary medicine. For instance, esterified forms like (±)-Ibuprofen Methyl Ester are investigated for anti-inflammatory creams or pet analgesics, responding to consumer demand for specialized healthcare solutions. SEO data reflects queries like “ibuprofen ester uses” or “CAS 61566-34-5 suppliers,” indicating commercial and academic engagement.

Safety and regulatory aspects of 61566-34-5 adhere to global standards (e.g., REACH, USP). While not classified as hazardous, proper handling guidelines emphasize storage in cool, dry environments to prevent hydrolysis. Environmental fate studies are also underway, as biodegradability and ecotoxicology remain critical for sustainable API (Active Pharmaceutical Ingredient) development.

In conclusion, (±)-Ibuprofen Methyl Ester exemplifies the intersection of innovation and practicality in modern chemistry. Its role in advancing drug delivery, green synthesis, and multidisciplinary research ensures its relevance in evolving scientific and industrial landscapes. For researchers and manufacturers, understanding its full potential requires staying abreast of peer-reviewed studies and patent filings, where novel applications continue to emerge.